N-(2,3-Dimethylquinoxalin-6-yl)prop-2-enamide

• IUPAC Name: N-(2,3-dimethylquinoxalin-6-yl)prop-2-enamide
• InChI: InChI=1S/C13H13N3O/c1-4-13(17)16-10-5-6-11-12(7-10)15-9(3)8(2)14-11/h4-7H,1H2,2-3H3,(H,16,17)
• InChI Key: HCJMBJXQEFPNIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=O)C=C)C
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol
• CAS No.: 2361657-27-2

Description

“N-(2,3-Dimethylquinoxalin-6-yl)prop-2-enamide” is a quinoxaline derivative. Quinoxaline is a heterocyclic compound with a bicyclic structure consisting of two fused six-membered rings, one aromatic (benzene) and the other containing two nitrogen atoms (pyrazine). The “N-(2,3-Dimethylquinoxalin-6-yl)” part of the name suggests that the compound has a quinoxaline ring with methyl groups at the 2 and 3 positions. The “prop-2-enamide” part indicates an amide functional group attached to a propene.

Molecular Structure Analysis

Based on the name, the compound likely has a complex structure with a quinoxaline ring as the core structure. The methyl groups would add bulkiness to the molecule, and the amide group could participate in hydrogen bonding.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as the presence of the methyl groups and the amide group would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many quinoxaline derivatives have biological activity and are used in medicinal chemistry.

Future Directions

The study of quinoxaline derivatives is an active area of research, particularly in the field of medicinal chemistry. Future research could explore the potential biological activity of this compound.